Cas no 2228055-46-5 (rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid)

• Product Name: rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid
• CAS No: 2228055-46-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6181397
• PubChem ID: 165512948
• Update Time: 2025-10-23

rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid
• EN300-1553584
• rac-3-{2-[(1R,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}butanoic acid
• 2228055-46-5

• Inchi： 1S/C27H32N2O5/c1-17(14-26(31)32)28-25(30)15-18-8-2-7-13-24(18)29-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,2,7-8,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17?,18-,24-/m0/s1
• InChI Key： ZAXZHMXJMDCSCZ-SLLFDQQSSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1CC(NC(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid

Research Briefing on rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid (CAS: 2228055-46-5)

The compound rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid (CAS: 2228055-46-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, structural characteristics, and biological relevance.

Recent studies have highlighted the role of rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid as a key intermediate in the synthesis of complex peptides. The compound's unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylacetamido moiety, make it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in facilitating the formation of peptide bonds while minimizing side reactions, thereby improving yield and purity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The study reported that the use of rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid as a building block significantly enhanced the stability and bioavailability of the resulting peptides. This finding underscores its potential in the development of novel therapeutics for conditions such as cardiovascular diseases and metabolic disorders.

Further investigations into the compound's mechanism of action have revealed its ability to modulate enzymatic activity. For instance, a 2024 study in ACS Chemical Biology demonstrated that derivatives of rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid could inhibit specific proteases involved in inflammatory pathways. These findings suggest its applicability in designing enzyme inhibitors for anti-inflammatory therapies.

Despite these promising results, challenges remain in optimizing the compound's synthetic route and scalability. Recent advancements in flow chemistry and continuous manufacturing techniques, however, offer potential solutions to these issues. A 2024 report in Organic Process Research & Development highlighted a novel continuous-flow synthesis method that improved the yield of rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid by 30% compared to traditional batch processes.

In conclusion, rac-3-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid (CAS: 2228055-46-5) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications in peptide synthesis, enzyme inhibition, and therapeutic development continue to expand, driven by ongoing research and technological innovations. Future studies should focus on further elucidating its biological interactions and optimizing its production for large-scale applications.